Methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate

Specification

• CAS No.: 138000-94-9
• Molecular Formula: C7H10N2O3
• Molecular Weight: 170.17 g/mol
• IUPAC Name: methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate
• Standard InChI: InChI=1S/C7H10N2O3/c1-7(2)8-5(4-9(7)11)6(10)12-3/h4H,1-3H3
• Standard InChI Key: SDZGVJAFFDDUDA-UHFFFAOYSA-N
• SMILES: CC1(N=C(C=[N+]1[O-])C(=O)OC)C
• Canonical SMILES: CC1(N=C(C=[N+]1[O-])C(=O)OC)C

Introduction

Basic Identification and Classification

Methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate (CAS No. 138000-94-9) is classified as an imidazole derivative featuring a zwitterionic structure. The compound contains a positively charged nitrogen atom (imidazolium) balanced by the negative charge on the oxygen atom of the N-oxide group. Its molecular formula is C7H10N2O3 with a molecular weight of 170.17 g/mol. As a heterocyclic organic compound, it belongs to the broader family of N-oxide functionalized imidazoles, which have garnered significant interest due to their diverse chemical properties and potential applications.

Molecular Structure and Physicochemical Properties

The molecular structure of methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate features a five-membered imidazole ring with distinctive functionalization patterns. The compound possesses two methyl groups attached to the C-2 position of the imidazole ring, an N-oxide group at one of the nitrogen atoms, and a methoxycarbonyl (methyl ester) group at the C-4 position. This unique arrangement of functional groups contributes to the compound's chemical behavior and reactivity profile.

The compound's structural details can be represented through various chemical identifiers, including its Standard InChI notation (InChI=1S/C7H10N2O3/c1-7(2)8-5(4-9(7)11)6(10)12-3/h4H,1-3H3) and SMILES representation (CC1(N=C(C=[N+]1[O-])C(=O)OC)C), which provide standardized ways to describe the molecular structure digitally.

Physical Properties

The physicochemical properties of methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate are summarized in Table 1, providing essential data for handling and characterization of this compound.

Table 1. Physicochemical Properties of Methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate

Property	Value
Flash Point	106.7°C
Boiling Point	252.8°C at 760 mmHg
Density	1.25 g/cm³
Refractive Index	1.534
Molecular Weight	170.17 g/mol

These physical properties highlight the thermal stability and optical characteristics of the compound, which are important considerations for both laboratory handling and potential industrial applications. The relatively high boiling point suggests significant intermolecular forces, likely due to the compound's zwitterionic character.

Chemical Reactivity

The chemical reactivity of methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate is governed by its unique structural features, which include the imidazolium ring, N-oxide functionality, and methyl ester group. These structural elements enable the compound to participate in various chemical transformations.

Reactivity of the N-Oxide Group

The N-oxide functionality represents a significant reactive center within the molecule. This group can participate in:

• Reduction reactions leading to the corresponding imidazole derivatives

• Rearrangement reactions under thermal or photochemical conditions

• Nucleophilic reactions where the N-oxide oxygen acts as a nucleophile

• Deoxygenation reactions with suitable reducing agents

Imidazolium Ring Reactivity

The imidazolium core structure contributes to the compound's acid-base properties and can undergo various transformations, including:

• Deprotonation of ring hydrogens, particularly at the C-5 position

• Electrophilic substitution reactions under appropriate conditions

• Ring-opening reactions under harsh conditions

Studies on related imidazolium compounds have shown that these structures can exhibit interesting kinetic acidities, as measured through H/D exchange processes.

Ester Group Transformations

The methyl ester functionality at the 4-position provides additional reactivity options:

• Hydrolysis to the corresponding carboxylic acid (2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylic acid)

• Transesterification to produce other ester derivatives

• Reduction to the corresponding alcohol

• Amidation to form amide derivatives

The presence of multiple reactive centers within methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate enables diverse chemical transformations, making this compound potentially valuable in organic synthesis and medicinal chemistry applications.

Comparative Analysis with Related Compounds

To better understand the properties and potential applications of methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate, it is instructive to compare it with structurally related compounds. Table 2 provides a comparative analysis of key structural features and properties.

Table 2. Comparison of Methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate with Related Compounds

Compound	CAS Number	Molecular Formula	Key Structural Differences
Methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate	138000-94-9	C7H10N2O3	Reference compound
2,2-Dimethyl-1-oxidoimidazol-1-ium-4-carboxylic acid	156497-46-0	C6H8N2O3	Free carboxylic acid instead of methyl ester
1,2-Dimethyl-1H-imidazole-4-carboxylic acid	1211585-57-7	C6H8N2O2	Lacks N-oxide group; has N-methyl instead of C-methyl groups
1H-Imidazole, 1-hydroxy-, 3-oxide	35321-46-1	C3H4N2O2	Simpler structure with hydroxyl group and N-oxide

Structural Relationships

The compound 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylic acid (CAS 156497-46-0) is particularly closely related, differing only in having a free carboxylic acid group instead of a methyl ester at the 4-position. This relationship suggests that methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate could potentially serve as a protected form of the carboxylic acid, offering advantages in terms of solubility and reactivity control in organic synthesis.

The comparison with 1,2-dimethyl-1H-imidazole-4-carboxylic acid (CAS 1211585-57-7) highlights the impact of the N-oxide functionality, which significantly alters the electronic distribution within the imidazole ring and introduces zwitterionic character to the molecule.

Applications and Research Significance

Methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate holds potential significance in various scientific and industrial applications, driven by its unique structural features and reactivity profile.

Synthetic Utility

As a functionalized heterocyclic building block, methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate could serve as a valuable intermediate in the synthesis of more complex molecules. The diverse reactivity offered by its functional groups enables selective transformations and the construction of molecules with tailored properties.

Materials Science

Imidazolium compounds have found applications in materials science, particularly in the development of:

• Ionic liquids and electrolytes

• Coordination complexes with metals

• Advanced polymeric materials

The zwitterionic character of methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate could be exploited in the development of materials with specific electronic or optical properties.

Future Research Directions

Research on methyl 2,2-dimethyl-1-oxidoimidazol-1-ium-4-carboxylate and related compounds continues to evolve, with several promising directions for future investigation:

• Development of more efficient and selective synthetic methods for preparing this compound and structurally related derivatives

• Comprehensive evaluation of biological activities, particularly in the context of antimicrobial, antifungal, and other pharmaceutical applications

• Exploration of the compound's potential as a building block in the synthesis of complex heterocyclic systems with tailored properties

• Investigation of structure-property relationships to understand how structural modifications affect the compound's physical, chemical, and biological properties

• Application in materials science, particularly in the development of specialized ionic liquids, electrolytes, or polymeric materials